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Compound of Interest

Compound Name: m-Coumaric acid-13C3

Cat. No.: B12056941 Get Quote

An In-depth Technical Guide to the Certificate of Analysis for m-Coumaric Acid-13C3

Introduction to m-Coumaric Acid-13C3
m-Coumaric acid-13C3 is a stable isotope-labeled version of m-coumaric acid, a

hydroxycinnamic acid. As a polyphenol metabolite of caffeic acid, it is naturally formed by gut

microflora.[1] In research, particularly in metabolomics and pharmacokinetic studies, the 13C-

labeled form serves as a crucial internal standard for quantitative analysis by techniques such

as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS),

or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Its use allows for precise

differentiation from its naturally occurring, unlabeled counterpart, enabling accurate tracking

and quantification in complex biological matrices.

This guide provides a detailed overview of the typical data and methodologies presented in a

Certificate of Analysis (CoA) for m-Coumaric acid-13C3, intended for researchers, scientists,

and professionals in drug development.

Certificate of Analysis: Summary of Quantitative
Data
A Certificate of Analysis is a formal document that confirms a product meets its predetermined

specifications. For a stable isotope-labeled compound like m-Coumaric acid-13C3, the CoA

provides critical data on its identity, purity, and isotopic enrichment. The following table

summarizes the key quantitative parameters typically found on a CoA for this compound.
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Parameter Specification Source

Chemical Identity

CAS Number 1261170-79-9 [3][4]

Molecular Formula HOC₆H₄¹³CH=¹³CH¹³CO₂H [3][4]

Molecular Weight 167.14 g/mol [4][5]

Purity and Physical Properties

Chemical Purity (Assay) ≥99% (CP) [3][4]

Isotopic Purity ≥99 atom % ¹³C [3][4]

Physical Form Solid [3][4]

Melting Point 193-195 °C [3][4]

Mass Shift M+3 [3][4]

Storage Conditions

Recommended Temperature -20°C [3][4]

Experimental Protocols for Quality Assurance
The data presented in the Certificate of Analysis are derived from rigorous analytical testing.

The following sections detail the standard methodologies used to verify the quality of m-
Coumaric acid-13C3.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
High-Performance Liquid Chromatography (HPLC) is a primary technique for determining the

chemical purity of a substance by separating it from any potential impurities.[6]

Methodology:

Sample Preparation: A precise amount of m-Coumaric acid-13C3 is dissolved in a suitable

solvent, such as ethanol or a mixture of methanol and water, to create a stock solution of
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known concentration.[7]

Chromatographic System: A Reverse-Phase HPLC (RP-HPLC) system is typically employed,

featuring a C18 column as the stationary phase.[8]

Mobile Phase: The mobile phase is generally a gradient mixture of an aqueous solvent (often

water with a small percentage of an acid like formic or acetic acid to improve peak shape)

and an organic solvent (like acetonitrile or methanol).[8]

Separation: The sample solution is injected into the HPLC system. The components of the

sample are separated based on their differential partitioning between the stationary and

mobile phases.

Detection: A UV/Vis detector is commonly used for detection, as coumaric acid isomers

absorb UV light.[6] The wavelength is typically set in the range of 270-310 nm.[9][10]

Quantification: The purity is calculated by comparing the area of the main peak (m-
Coumaric acid-13C3) to the total area of all peaks in the chromatogram. The result is

expressed as a percentage.

Mass Spectrometry (MS) for Isotopic Enrichment and
Molecular Weight Verification
Mass spectrometry is essential for confirming the molecular weight and determining the

isotopic enrichment of the labeled compound.[11]

Methodology:

Ionization: A dilute solution of the sample is introduced into the mass spectrometer, where it

is ionized, often using Electrospray Ionization (ESI).

Mass Analysis: The resulting ions are guided into a mass analyzer (e.g., a quadrupole or

time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

Molecular Weight Confirmation: The spectrum will show a prominent peak corresponding to

the molecular ion of m-Coumaric acid-13C3. For the 13C3-labeled compound, the expected
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exact mass is approximately 167.057 Da.[5] The observed mass must align with this

theoretical value.

Isotopic Purity Assessment: The mass spectrum is analyzed to determine the relative

abundance of the labeled species (M+3) compared to any unlabeled (M+0) or partially

labeled (M+1, M+2) species. The isotopic purity is calculated from the ratio of the desired

labeled ion to the sum of all isotopic variants.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy is used to confirm the chemical structure and the specific positions of the

isotopic labels.

Methodology:

Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-

d₆, CD₃OD).

¹H NMR: The proton NMR spectrum is acquired. While the carbon-13 labeling does not

remove protons, it can introduce characteristic splitting patterns (¹³C-¹H coupling) that

confirm the label positions adjacent to protons. The overall pattern of chemical shifts and

integrations must be consistent with the structure of m-coumaric acid.

¹³C NMR: The carbon-13 NMR spectrum provides direct evidence of isotopic enrichment.

The signals corresponding to the three labeled carbon atoms (at the carboxylic acid and the

two vinylic positions) will be significantly enhanced in intensity compared to the signals from

the natural abundance ¹³C atoms in the rest of the molecule.[12] This confirms that the

labeling is at the intended positions.

Visualizing the Analytical Workflow
The following diagram illustrates the logical workflow for the quality control and certification

process of a stable isotope-labeled standard like m-Coumaric acid-13C3.
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Caption: Quality control workflow for m-Coumaric acid-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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